Cas no 1250605-81-2 (4-HYDRAZINYL-2-PROPYLPYRIMIDINE)

• Product Name: 4-HYDRAZINYL-2-PROPYLPYRIMIDINE
• CAS No: 1250605-81-2
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD16699284
• CID: 5242200
• Update Time: 2025-11-07

4-HYDRAZINYL-2-PROPYLPYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-hydrazinyl-2-propyl-
• 4-HYDRAZINYL-2-PROPYLPYRIMIDINE

• MDL： MFCD16699284
• Inchi： 1S/C7H12N4/c1-2-3-6-9-5-4-7(10-6)11-8/h4-5H,2-3,8H2,1H3,(H,9,10,11)
• InChI Key： GTGYIBMOIVKALJ-UHFFFAOYSA-N
• SMILES： C1(CCC)=NC=CC(NN)=N1

Additional information on 4-HYDRAZINYL-2-PROPYLPYRIMIDINE

Introduction to 4-HYDRAZINYL-2-PROPYLPYRIMIDINE (CAS No. 1250605-81-2)

4-HYDRAZINYL-2-PROPYLPYRIMIDINE, identified by its Chemical Abstracts Service (CAS) number 1250605-81-2, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a hydrazine moiety and a propyl substituent on a pyrimidine backbone makes it a versatile scaffold for the development of novel bioactive molecules.

The compound's molecular structure, characterized by a six-membered aromatic ring containing two nitrogen atoms, positions it as a promising candidate for further exploration in drug discovery. The hydrazine group (-NH₂) is particularly noteworthy, as it is frequently incorporated into pharmacophores due to its ability to form stable bonds with various biological targets. This feature has been exploited in the design of compounds targeting diseases such as cancer, inflammation, and infectious disorders.

In recent years, 4-HYDRAZINYL-2-PROPYLPYRIMIDINE has been studied for its potential role in inhibiting specific enzymes and receptors involved in pathological processes. For instance, research has suggested that derivatives of this compound may exhibit inhibitory activity against kinases, which are critical enzymes in signal transduction pathways associated with cell proliferation and survival. Such findings have opened up avenues for the development of targeted therapies.

The propyl group attached to the pyrimidine ring introduces additional conformational flexibility, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability. This characteristic is particularly valuable in pharmaceutical design, where optimizing these properties can enhance drug efficacy and reduce side effects. Computational modeling studies have been employed to predict the binding affinity of 4-HYDRAZINYL-2-PROPYLPYRIMIDINE analogs to biological targets, providing insights into their potential pharmacological activity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-HYDRAZINYL-2-PROPYLPYRIMIDINE and its derivatives through multi-step organic reactions. These synthetic methodologies include nucleophilic substitution reactions, cyclization processes, and functional group transformations. The ability to access structurally diverse derivatives allows researchers to systematically explore the structure-activity relationship (SAR) of this compound class.

The hydrazine moiety in 4-HYDRAZINYL-2-PROPYLPYRIMIDINE also lends itself to participation in various chemical reactions, such as condensation reactions with carbonyl compounds to form hydrazones. These hydrazones have been explored as intermediates in the synthesis of more complex molecules, including heterocyclic frameworks relevant to medicinal chemistry. The reactivity of the hydrazine group makes it a valuable tool for constructing novel scaffolds with tailored biological activities.

In the context of drug development, 4-HYDRAZINYL-2-PROPYLPYRIMIDINE has been investigated for its potential role as a prodrug or a precursor for active pharmaceutical ingredients (APIs). Prodrug strategies leverage inactive or less active compounds that are converted into their active forms within the body, often improving bioavailability or reducing toxicity. The structural features of this compound make it an attractive candidate for such approaches.

The compound's stability under various conditions, including storage and biological environments, is another critical factor considered in pharmaceutical applications. Studies have examined its degradation pathways and stability profiles under different pH conditions, temperatures, and exposure to light or oxygen. Understanding these parameters is essential for formulating stable and effective drug products.

From a computational chemistry perspective, 4-HYDRAZINYL-2-PROPYLPYRIMIDINE has been subjected to molecular dynamics simulations and quantum mechanical calculations to elucidate its electronic structure and interactions with biological targets. These computational studies provide valuable insights into how the compound might bind to proteins or enzymes, guiding the design of more potent and selective inhibitors.

The potential applications of 4-HYDRAZINYL-2-PROPYLPYRIMIDINE extend beyond traditional small-molecule drug discovery. It has been explored as a component in materials science applications, where its unique electronic properties could be leveraged in the development of organic semiconductors or luminescent materials. Such interdisciplinary approaches highlight the versatility of this compound.

Future research directions may focus on expanding the chemical space explored by derivatives of 4-HYDRAZINYL-2-PROPYLPYRIMIDINE through innovative synthetic methodologies. Techniques such as flow chemistry or biocatalysis could offer new ways to access complex derivatives efficiently. Additionally, exploring its potential in combination therapies—where multiple drugs are used synergistically—could unlock new therapeutic strategies.

In conclusion,4-HYDRAZINYL-2-PROPYLPYRIMIDINE (CAS No. 1250605-81-2) represents a promising scaffold with diverse applications in pharmaceutical research and beyond. Its unique structural features make it an attractive candidate for further exploration in drug discovery, materials science, and other fields requiring innovative molecular design.